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Compound of Interest

Compound Name: Asoprisnil ecamate

Cat. No.: B063559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

Asoprisnil ecamate is a synthetic, steroidal selective progesterone receptor modulator

(SPRM) that has garnered significant interest in gynecological research, particularly for its

potential in studying conditions like uterine fibroids and endometriosis.[1][2] As the active

metabolite of asoprisnil, it exerts its effects by binding to the progesterone receptor (PR), where

it can act as both a partial agonist and antagonist depending on the cellular context.[2][3] This

unique mode of action allows for the targeted modulation of progesterone-regulated pathways.

[4] In uterine leiomyoma cells, Asoprisnil ecamate has been shown to inhibit proliferation and

induce apoptosis, making it a valuable compound for in vitro studies.

The proper dissolution of Asoprisnil ecamate is critical for obtaining accurate and

reproducible results in in vitro experiments. Due to its hydrophobic nature, it exhibits low

aqueous solubility. This document provides a comprehensive guide to the dissolution, storage,

and handling of Asoprisnil ecamate for research purposes.

Physicochemical and Solubility Data
A summary of the key chemical and physical properties of Asoprisnil ecamate is provided

below. This information is essential for accurate stock solution preparation and experimental

design.
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Property Value

Molecular Formula C₃₁H₄₀N₂O₅

Molecular Weight 520.66 g/mol

Appearance White to off-white solid powder

Primary Solvent Dimethyl sulfoxide (DMSO)

Storage (Solid) Store at -20°C for up to 3 years

Solubility Profile

Solvent Solubility Information

DMSO

Soluble. A stock solution of up to 45 mg/mL can

be prepared, though it may require sonication

and gentle warming to dissolve.

Experimental Protocols
1. Preparation of a 10 mM Asoprisnil Ecamate Stock Solution in DMSO

This protocol outlines the steps for preparing a 10 mM stock solution of Asoprisnil ecamate,

which can be further diluted to desired concentrations for various in vitro assays.

Materials:

Asoprisnil ecamate powder

Anhydrous dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Vortex mixer
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Calibrated micropipettes and sterile tips

Water bath or heat block (optional)

0.22 µm syringe filter (optional)

Procedure:

Calculation: To prepare a 10 mM stock solution, weigh out approximately 5.21 mg of

Asoprisnil ecamate for every 1 mL of DMSO.

Calculation: Mass (mg) = 10 mmol/L * (1 L / 1000 mL) * 520.66 g/mol * 1000 mg/g =

5.2066 mg/mL

Weighing: Accurately weigh the calculated amount of Asoprisnil ecamate powder using a

calibrated analytical balance and transfer it to a sterile microcentrifuge tube.

Dissolution: Add the corresponding volume of anhydrous DMSO to the tube containing the

Asoprisnil ecamate powder.

Solubilization: Tightly cap the tube and vortex the solution vigorously for 1-2 minutes to

ensure complete dissolution. A visual inspection should confirm the absence of any

particulate matter.

Gentle Warming (Optional): If the compound does not fully dissolve, gentle warming in a

37°C water bath for 5-10 minutes with intermittent vortexing can aid dissolution.

Sterilization (Optional): For cell culture applications requiring sterile conditions, the stock

solution can be sterilized by passing it through a 0.22 µm syringe filter.

Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can lead to

degradation, aliquot the stock solution into smaller, single-use volumes in sterile, light-

protecting tubes.

Short-term storage: Store at -20°C for up to 1-2 weeks.

Long-term storage: For extended storage, keep at -80°C for up to 6 months. It is advisable

to prepare fresh solutions weekly for optimal performance.
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2. Preparation of Working Solutions for Cell-Based Assays

This protocol describes the dilution of the 10 mM stock solution to the final working

concentrations required for in vitro experiments.

Materials:

10 mM Asoprisnil ecamate stock solution in DMSO

Sterile cell culture medium or appropriate experimental buffer

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Thawing: Thaw a single aliquot of the 10 mM Asoprisnil ecamate stock solution at room

temperature.

Serial Dilutions: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final concentrations for your experiment.

Final DMSO Concentration: It is crucial to maintain a low final concentration of DMSO in the

cell culture wells to avoid solvent-induced toxicity. The final DMSO concentration should be

kept consistent across all experimental groups, including the vehicle control, and should

ideally be below 0.5%, and preferably below 0.1%.

Example: A 1:1000 dilution of the DMSO stock solution will result in a final DMSO

concentration of 0.1%.

Fresh Preparation: It is recommended to prepare fresh working solutions for each

experiment to ensure compound stability and activity.

Signaling Pathway and Experimental Workflow
Asoprisnil Ecamate Mechanism of Action
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Asoprisnil ecamate acts as a selective progesterone receptor modulator. Its active metabolite,

asoprisnil, binds to the progesterone receptor, leading to a conformational change and

translocation to the nucleus. This complex then binds to progesterone response elements

(PREs) on the DNA, modulating the transcription of target genes. This can result in anti-

proliferative and pro-apoptotic effects in target cells.
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Caption: Asoprisnil Ecamate signaling pathway.

Experimental Workflow for In Vitro Studies

The following diagram illustrates a typical workflow for conducting in vitro experiments with

Asoprisnil ecamate, from stock solution preparation to data analysis.
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Caption: General experimental workflow for in vitro studies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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